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Compound of Interest

Compound Name: 17-Hydroxyheptadecanoic acid

Cat. No.: B084097 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

guide provides essential, immediate safety and logistical information for the disposal of 17-
Hydroxyheptadecanoic acid, emphasizing procedural steps to ensure the safety of laboratory

personnel and environmental protection.

Immediate Safety and Hazard Assessment
Before proceeding with disposal, it is crucial to understand the hazards associated with 17-
Hydroxyheptadecanoic acid. According to its Safety Data Sheet (SDS), this compound is

classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3)[1]

Given these classifications, 17-Hydroxyheptadecanoic acid must be treated as hazardous

waste. Do not dispose of this chemical down the drain or in regular trash.[2][3][4]
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Personal Protective Equipment (PPE)
When handling 17-Hydroxyheptadecanoic acid for disposal, all personnel must wear

appropriate Personal Protective Equipment (PPE) to minimize exposure risks. This includes:

Safety glasses or goggles: To protect against eye irritation.[5]

Chemical-resistant gloves: Nitrile gloves are a suitable option.

Lab coat: To prevent skin contact.[6]

Step-by-Step Disposal Protocol
The disposal of 17-Hydroxyheptadecanoic acid should follow a structured protocol in line with

general laboratory hazardous waste procedures.

1. Waste Identification and Segregation:

Treat all 17-Hydroxyheptadecanoic acid and any materials contaminated with it (e.g.,

absorbent pads from a spill) as hazardous waste.[7]

Keep this waste stream separate from other chemical wastes to avoid potential reactions.[7]

[8] Incompatible materials should always be segregated.[3]

2. Containment and Labeling:

Place the waste in a chemically compatible, leak-proof container with a secure lid.[3][8][9]

The original container is often a good choice if it is in good condition.

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "17-Hydroxyheptadecanoic acid".[3][8][10] Do not use abbreviations.

Indicate the date when the container was first used for waste accumulation.[3]

3. Storage in a Satellite Accumulation Area (SAA):

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) at or

near the point of generation.[9][10]
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The SAA should be a designated area, such as a chemical fume hood or a secondary

containment bin, away from drains and incompatible materials.[11]

Ensure the container is kept closed at all times except when adding waste.[2][3][9][12]

4. Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for the hazardous waste.[4]

Provide the EHS department with accurate information about the waste, including its name

and any other components if it is a mixture.

Do not exceed the storage limits for hazardous waste in your SAA, which is typically 55

gallons.[7][10]

Quantitative Data Summary
While specific quantitative disposal limits for 17-Hydroxyheptadecanoic acid are not

available, general regulatory thresholds for hazardous waste generation and storage are

applicable.

Parameter Guideline Regulation/Source

pH for Aqueous Solutions

Must be between 5.5 and 9.0

for sanitary sewer discharge

(Not applicable to this

compound)

University of Nevada, Reno[2]

Satellite Accumulation Area

(SAA) Liquid Waste Limit
55 gallons EPA / RCRA[7][10]

SAA Acutely Hazardous Waste

Limit
1 quart

Environmental Marketing

Services[7]

Generator Status (Monthly

Generation)

> 100 kg (220 lbs) requires an

EPA identification number
EPA[10]
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Visual Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 17-
Hydroxyheptadecanoic acid.
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Start: Need to Dispose of
17-Hydroxyheptadecanoic Acid

Consult Safety Data Sheet (SDS)

Identify Hazards:
- Acute Toxicity (Oral)

- Skin/Eye Irritant
- Respiratory Irritant

Treat as Hazardous Waste

Wear Appropriate PPE:
- Safety Glasses

- Chemical-Resistant Gloves
- Lab Coat

Yes

Contain in a Labeled,
Compatible, Sealed Container

Label Container:
'Hazardous Waste'

'17-Hydroxyheptadecanoic acid'

Store in Designated
Satellite Accumulation Area (SAA)

Contact Institutional EHS
for Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 17-Hydroxyheptadecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084097?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

